Cas no 2229404-51-5 (1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one
• CAS No: 2229404-51-5
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 5879997
• PubChem ID: 147188713
• Update Time: 2025-10-28

1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one
• 2229404-51-5
• EN300-1907182
• 1-[1-(5-bromopyridin-3-yl)cyclopropyl]ethan-1-one

• Inchi： 1S/C10H10BrNO/c1-7(13)10(2-3-10)8-4-9(11)6-12-5-8/h4-6H,2-3H2,1H3
• InChI Key： CAZXZQMCONCEJK-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1(C(C)=O)CC1

Computed Properties

• Exact Mass: 238.99458g/mol
• Monoisotopic Mass: 238.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one

Professional Introduction to Compound with CAS No. 2229404-51-5 and Product Name: 1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one

The compound with the CAS number 2229404-51-5 and the product name 1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a 5-bromopyridine moiety linked to a cyclopropylethanone backbone, which suggests a rich chemical diversity and reactivity profile that could be exploited for therapeutic purposes.

Recent research in the domain of heterocyclic compounds has highlighted the importance of 5-bromopyridine derivatives in the synthesis of biologically active molecules. The bromine substituent at the 5-position of the pyridine ring enhances the electrophilicity of the ring, making it a valuable handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, including novel pharmaceuticals. The presence of the cyclopropylethanone moiety in this compound adds another layer of chemical versatility, as cyclopropane rings are known to exhibit unique electronic properties and can serve as bioisosteres to other cyclic structures, potentially influencing both the pharmacokinetic and pharmacodynamic profiles of derived compounds.

In the context of drug discovery, the combination of a 5-bromopyridine scaffold with a cyclopropylethanone group offers a promising platform for designing small-molecule inhibitors or agonists targeting various biological pathways. For instance, pyridine derivatives are widely recognized for their role in modulating enzyme activity and receptor binding. The bromine atom at position 5 further facilitates modifications through transition-metal-catalyzed reactions, enabling the construction of diverse libraries of compounds for high-throughput screening. This approach has been successfully employed in academic and industrial settings to identify lead compounds with therapeutic potential.

One of the most compelling aspects of this compound is its potential utility in developing treatments for neurological disorders. Pyridine-based compounds have shown promise in modulating neurotransmitter systems, particularly those involving acetylcholine, dopamine, and serotonin. The structural features of 1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one suggest that it could interact with specific receptors or enzymes implicated in conditions such as Alzheimer's disease, Parkinson's disease, and depression. Additionally, the cyclopropane ring may contribute to improved blood-brain barrier penetration, a critical factor for central nervous system (CNS) drugs.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. The introduction of the 5-bromopyridine unit typically begins with halogenation reactions on pyridine derivatives, followed by protection-deprotection strategies to install the cyclopropylethanone moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve regioselective functionalization. These synthetic routes highlight the compound's complexity and the sophistication required to produce it in sufficient quantities for research purposes.

From a computational chemistry perspective, density functional theory (DFT) calculations have been instrumental in understanding the electronic structure and reactivity of 1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one. These studies have revealed insights into how different substituents influence molecular orbitals and potential reaction pathways. Such computational insights are invaluable for guiding experimental efforts and optimizing synthetic strategies. Furthermore, molecular dynamics simulations have been used to explore how this compound might interact with biological targets at an atomic level, providing a rational basis for designing more effective derivatives.

The pharmacological evaluation of this compound has already begun in several academic laboratories. Initial studies have focused on assessing its interaction with relevant enzymes and receptors using both in vitro and in silico methods. Preliminary results suggest that derivatives of this compound exhibit promising activity against certain enzymes implicated in inflammation and pain signaling. This aligns with broader trends in drug discovery where modulating inflammatory pathways is seen as a key strategy for treating chronic diseases.

Looking ahead, the development of new synthetic methodologies will be crucial for accessing analogues of 1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one with enhanced properties. For instance, exploring alternative coupling strategies or employing flow chemistry techniques could improve scalability and yield. Additionally, green chemistry principles may be integrated into future synthetic routes to minimize waste and reduce environmental impact—a growing concern in pharmaceutical research.

The integration of machine learning tools into drug discovery pipelines is also expected to accelerate the process of identifying promising derivatives from this scaffold. By leveraging large datasets containing structural information and biological activity data, computational models can predict which modifications are likely to yield compounds with improved efficacy or reduced toxicity. This data-driven approach complements traditional experimental screening methods and holds great promise for accelerating innovation in medicinal chemistry.

In conclusion,1-1-(5-bromopyridin-3-yl)cyclopropylethan-1-one, identified by CAS number 2229404-51-5, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of a 5-bromopyridine moiety and a cyclopropylethanone backbone offers multiple opportunities for further chemical manipulation and biological exploration. As research progresses，this compound is likely to play an important role in advancing our understanding of disease mechanisms and developing new treatments across multiple therapeutic areas.